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Compound of Interest

Compound Name: N-Benzylniacin

Cat. No.: B091188

Essential Safety and Handling Guide for N-
Benzylniacin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of N-Benzylniacin. Our aim is to be your preferred resource for
laboratory safety and chemical handling, ensuring your work is conducted with the highest
safety standards.

Personal Protective Equipment (PPE)

While N-Benzylniacin is not classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), adherence to
standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working
environment.

Recommended PPE for Handling N-Benzylniacin
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PPE Category Item Specification

Must have side shields
Eye Protection Safety Glasses conforming to EN166 (EU) or
ANSI z87.1 (US) standards.

Nitrile, neoprene, or butyl
rubber gloves are

Hand Protection Chemical-resistant gloves recommended. Ensure gloves
are inspected for integrity

before each use.

A standard, long-sleeved lab
Body Protection Laboratory Coat coat should be worn to protect

skin and clothing.

Use in a well-ventilated area. If
dust generation is

Respiratory Protection Not generally required unavoidable, a NIOSH-
approved N95 respirator is

recommended.

Operational Plan: Handling and Weighing

This section outlines a standard operating procedure for the safe handling and weighing of N-
Benzylniacin powder in a laboratory setting.

Workflow for Handling N-Benzylniacin
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Caption: Workflow for the safe handling of N-Benzylniacin.

Step-by-Step Handling Protocol

e Preparation:

o Ensure the work area, typically a chemical fume hood or a designated benchtop in a well-
ventilated lab, is clean and uncluttered.

o Don the appropriate PPE as specified in the table above.

o Prepare all necessary equipment, such as a calibrated analytical balance, weigh paper or
boat, and spatulas.
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e Weighing:
o Place a clean weigh boat or paper on the analytical balance and tare.
o Carefully open the N-Benzylniacin container.

o Using a clean spatula, transfer the desired amount of powder to the weigh boat. Avoid
creating dust.

o Once the desired weight is achieved, securely close the N-Benzylniacin container.
e Transfer:
o Carefully transfer the weighed N-Benzylniacin to the reaction vessel or desired container.

o Ensure the transfer is done in a manner that minimizes the risk of spills and dust
generation.

o Cleanup:

o Clean the spatula and any other utensils used with an appropriate solvent (e.g., ethanol or
water) and wipe dry.

o Wipe down the balance and the surrounding work area with a damp cloth to remove any
residual powder.

o Dispose of the weigh boat/paper and any cleaning materials in the designated non-
hazardous solid waste container.

e Storage:
o Return the N-Benzylniacin container to its designated storage location.

o Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
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As N-Benzylniacin is not classified as hazardous, the disposal of the chemical and its
associated waste should follow standard procedures for non-hazardous chemical waste, in
accordance with local and institutional regulations.

Disposal Workflow for N-Benzylniacin Waste

(Waste Generatior)

Segregate at source

(Waste SegregatiorD

Place in designated container

(Waste Containe)

Dispose according to regulations

Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-Benzylniacin waste.

Disposal Procedures

e Unused N-Benzylniacin:

o If small amounts of pure, unadulterated N-Benzylniacin need to be disposed of, it should
be treated as non-hazardous chemical waste.

o Place the material in a clearly labeled, sealed container for solid chemical waste.

o Arrange for disposal through your institution's environmental health and safety office or a
licensed chemical waste disposal company.
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e Contaminated Materials:

o Items such as used weigh boats, contaminated paper towels, and gloves should be
collected in a designated solid waste container.

o This container should be clearly labeled as "Non-Hazardous Solid Waste."

o When the container is full, it should be sealed and disposed of through the appropriate
institutional waste stream.

o Empty Containers:

o Empty N-Benzylniacin containers should be triple-rinsed with a suitable solvent (e.qg.,
water or ethanol).

o The rinsate can be disposed of down the drain with copious amounts of water, provided it
is in compliance with local wastewater regulations.

o The rinsed and dried container can then be disposed of in the regular trash or recycling,
depending on the container material and local guidelines.

Quantitative Data

The following table summarizes the available physical, chemical, and toxicological data for N-
Benzylniacin and the related compound, nicotinic acid.
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Property Value Source (Compound)
Molecular Formula C13H11NO2 N-Benzylniacin
Molecular Weight 213.23 g/mol N-Benzylniacin
Appearance Colorless to .yeII.owish N-Benzylniacin
transparent liquid

Melting Point Not Available N-Benzylniacin

Boiling Point Not Available N-Benzylniacin

LD50 (Oral, Rat) > 2000 mg/kg Nicotinic Acid

LD50 (Dermal, Rat) > 2000 mg/kg Nicotinic Acid

Experimental Protocol: Synthesis of N-Benzylniacin

The following is a representative protocol for the synthesis of N-Benzylniacin. This should be

performed by trained personnel in a properly equipped laboratory.

Materials and Equipment

Nicotinic acid

Benzyl chloride

Triethylamine

Methanol

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Standard laboratory glassware
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e Rotary evaporator

Procedure

 In a round-bottom flask equipped with a magnetic stir bar, dissolve nicotinic acid in methanol.
« To this solution, add benzyl chloride and triethylamine.

o Attach a reflux condenser and heat the mixture to reflux with stirring.

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

e Once the reaction is complete, allow the mixture to cool to room temperature.
* Remove the methanol under reduced pressure using a rotary evaporator.

e The resulting residue can then be purified by appropriate methods, such as recrystallization
or column chromatography, to yield N-Benzylniacin.

Disclaimer: This information is provided for guidance and is based on currently available data.
Always consult the most recent Safety Data Sheet (SDS) for N-Benzylniacin and follow all
applicable local, state, and federal regulations for chemical handling and disposal.

 To cite this document: BenchChem. [Personal protective equipment for handling N-
Benzylniacin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091188#personal-protective-equipment-for-handling-
n-benzylniacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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